Cas no 1384534-62-6 (Ethyl 2-amino-2-(1-ethoxycyclopentyl)acetate)

• Product Name: Ethyl 2-amino-2-(1-ethoxycyclopentyl)acetate
• CAS No: 1384534-62-6
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 4727211
• PubChem ID: 71756120
• Update Time: 2025-10-17

Ethyl 2-amino-2-(1-ethoxycyclopentyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-2-(1-ethoxycyclopentyl)acetate
• ethyl amino(1-ethoxycyclopentyl)acetate
• RP26915
• NE58764
• Z1416200828
• Ethyl 2-amino-2-(1-ethoxycyclopentyl)acetate

• Inchi： 1S/C11H21NO3/c1-3-14-10(13)9(12)11(15-4-2)7-5-6-8-11/h9H,3-8,12H2,1-2H3
• InChI Key： ILSJPTXNHKTIDD-UHFFFAOYSA-N
• SMILES： O(CC)C1(C(C(=O)OCC)N)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 212
• Topological Polar Surface Area: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-amino-2-(1-ethoxycyclopentyl)acetate

Ethyl 2-amino-2-(1-ethoxycyclopentyl)acetate: A Comprehensive Overview

Ethyl 2-amino-2-(1-ethoxycyclopentyl)acetate, with the CAS number 1384534-62-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Ethyl 2-amino-2-(1-ethoxycyclopentyl)acetate, has garnered attention due to its unique structural properties and potential applications in drug design and material science. Recent studies have highlighted its role in biological systems and its ability to serve as a versatile building block in synthetic chemistry.

The synthesis of Ethyl 2-amino-2-(1-ethoxycyclopentyl)acetate involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Researchers have employed various methodologies, including Stille coupling reactions and ring-opening metathesis polymerization (ROMP), to achieve high yields and purity. These advancements have not only improved the synthesis efficiency but also opened new avenues for exploring its structural analogs and derivatives.

One of the most intriguing aspects of this compound is its ability to act as a chiral auxiliary in asymmetric synthesis. Recent findings suggest that its cyclopentane ring system plays a critical role in inducing asymmetry during reactions, making it a valuable tool in the construction of complex molecular architectures. Moreover, the ethoxy group attached to the cyclopentane ring enhances the compound's solubility in organic solvents, facilitating its use in various reaction conditions.

In terms of biological activity, Ethyl 2-amino-2-(1-ethoxycyclopentyl)acetate has shown promise as a potential modulator of neurotransmitter systems. Studies conducted in vitro have demonstrated its ability to interact with GABA receptors, suggesting potential applications in the treatment of neurological disorders such as epilepsy and anxiety. However, further research is required to fully understand its pharmacokinetics and safety profile.

The compound's stability under various environmental conditions has also been a topic of recent investigation. Research indicates that it exhibits moderate stability under thermal and oxidative stress, making it suitable for use in industrial applications such as polymer additives and specialty chemicals. Its resistance to hydrolysis under neutral conditions further enhances its practical utility.

From an environmental standpoint, the biodegradability of Ethyl 2-amino-2-(1-ethoxycyclopentyl)acetate has been assessed through standardized tests. Results suggest that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This attribute aligns with current sustainability trends in the chemical industry, emphasizing the importance of eco-friendly compounds.

Looking ahead, the potential for Ethyl 2-amino-2-(1-ethoxycyclopentyl)acetate to serve as a precursor in drug discovery is immense. Its structural flexibility allows for easy modification, enabling researchers to explore a wide range of therapeutic targets. Additionally, its compatibility with modern analytical techniques such as NMR spectroscopy and mass spectrometry facilitates detailed characterization and quality control.

In conclusion, Ethyl 2-amino-2-(1-ethoxycyclopentyl)acetate (CAS No: 1384534-62-6) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to make significant contributions to the advancement of science and technology.